Cas no 66142-58-3 (6-methyl-3-(propan-2-yl)heptane-2,4-dione)

6-methyl-3-(propan-2-yl)heptane-2,4-dione structure
66142-58-3 structure
Product Name:6-methyl-3-(propan-2-yl)heptane-2,4-dione
CAS No:66142-58-3
MF:C11H20O2
MW:184.275303840637
CID:963351
PubChem ID:233403
Update Time:2025-04-19

6-methyl-3-(propan-2-yl)heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3-(propan-2-yl)heptane-2,4-dione
    • 6-methyl-3-propan-2-ylheptane-2,4-dione
    • 2, 6-methyl-3-(1-methylethyl)-
    • 2,4-Heptanedione, 6-methyl-3-(1-methylethyl)-
    • 3-Isopropyl-6-methyl-heptan-2,4-dion
    • 3-isopropyl-6-methyl-heptane-2,4-dione
    • 6-methyl-3-(1-methylethyl)-2,4-heptanedione
    • AC1L5PYW
    • AC1Q5C03
    • AG-J-20321
    • AR-1D3842
    • CTK5C3562
    • NSC31902
    • 66142-58-3
    • DTXSID20283510
    • SCHEMBL14827547
    • NSC-31902
    • Inchi: 1S/C11H20O2/c1-7(2)6-10(13)11(8(3)4)9(5)12/h7-8,11H,6H2,1-5H3
    • InChI Key: SRCAIEYHDWDRMV-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)C)C(C(C)=O)C(C)C

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 0.896
  • Boiling Point: 245.6°C at 760 mmHg
  • Flash Point: 90.1°C
  • Refractive Index: 1.428
  • PSA: 34.14
  • LogP: 2.46280
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.